Cas no 1246172-32-6 (N-Ethyl-2-piperidinecarboxamide hydrochloride)

• Product Name: N-Ethyl-2-piperidinecarboxamide hydrochloride
• CAS No: 1246172-32-6
• MF: C₈H₁₇ClN₂O
• MW: 192.686381101608
• CID: 1072753
• PubChem ID: 53410851
• Update Time: 2025-08-04

N-Ethyl-2-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-2-piperidinecarboxamide hydrochloride
• 1246172-32-6
• N-ethylpiperidine-2-carboxamidehydrochloride
• N-ethylpiperidine-2-carboxamide;hydrochloride
• SB41506
• AKOS015846945
• N-ethylpiperidine-2-carboxamide hydrochloride

• MDL： MFCD13562351
• Inchi： 1S/C8H16N2O.ClH/c1-2-9-8(11)7-5-3-4-6-10-7;/h7,10H,2-6H2,1H3,(H,9,11);1H
• InChI Key： IKFXNUFGXJOVQT-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCCCN1)NCC

Computed Properties

• Exact Mass: 192.1029409g/mol
• Monoisotopic Mass: 192.1029409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Ethyl-2-piperidinecarboxamide hydrochloride

Introduction to N-Ethyl-2-piperidinecarboxamide hydrochloride (CAS No. 1246172-32-6)

N-Ethyl-2-piperidinecarboxamide hydrochloride, a compound with the chemical identifier CAS No. 1246172-32-6, is a significant molecule in the realm of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The structure of N-Ethyl-2-piperidinecarboxamide hydrochloride consists of a piperidine ring substituted with an ethyl group at the 1-position and a carboxamide moiety at the 2-position, further salted with hydrochloric acid. This specific arrangement of functional groups imparts unique chemical and pharmacological properties that have garnered interest from researchers worldwide. The piperidine core is known for its ability to interact with biological targets such as enzymes and receptors, making it a privileged scaffold in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from piperidine derivatives. N-Ethyl-2-piperidinecarboxamide hydrochloride has emerged as a key intermediate in the synthesis of various bioactive molecules. Its role in constructing more complex scaffolds has been instrumental in the discovery of new drugs targeting neurological disorders, infectious diseases, and cancer.

One of the most compelling aspects of N-Ethyl-2-piperidinecarboxamide hydrochloride is its versatility in drug design. Researchers have leveraged its structural features to develop molecules with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. For instance, studies have shown that modifications around the piperidine ring can significantly influence the binding affinity and selectivity of potential drug candidates.

The pharmaceutical industry has been particularly interested in N-Ethyl-2-piperidinecarboxamide hydrochloride due to its potential applications in treating central nervous system (CNS) disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, which is crucial for developing effective treatments for conditions like depression, anxiety, and neurodegenerative diseases. Recent preclinical studies have highlighted the compound's ability to modulate neurotransmitter systems, suggesting its therapeutic potential.

Moreover, N-Ethyl-2-piperidinecarboxamide hydrochloride has been explored as a building block in antiviral and antibacterial drug development. Its structural motif allows for interactions with viral proteases and bacterial enzymes, making it a promising candidate for combating infectious diseases. Researchers are investigating its efficacy against resistant strains of pathogens, which is increasingly relevant in today's healthcare landscape.

The synthetic pathways for N-Ethyl-2-piperidinecarboxamide hydrochloride have also been optimized to ensure high yields and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have enabled the efficient production of this compound on an industrial scale. These advancements have not only facilitated research but also paved the way for large-scale drug manufacturing.

Regulatory agencies have taken note of the promising properties of N-Ethyl-2-piperidinecarboxamide hydrochloride and have granted it favorable status for clinical trials. Several biotech companies are currently conducting Phase I and Phase II trials to evaluate its safety and efficacy in humans. The outcomes of these trials could potentially lead to the approval of new drugs based on this compound or its derivatives.

The environmental impact of synthesizing N-Ethyl-2-piperidinecarboxamide hydrochloride has also been considered by researchers. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable practices align with global initiatives to promote environmentally responsible pharmaceutical manufacturing.

In conclusion, N-Ethyl-2-piperidinecarboxamide hydrochloride (CAS No. 1246172-32-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with its versatile applications in drug development, make it a cornerstone molecule in modern medicinal chemistry. As research continues to uncover new therapeutic possibilities, this compound is poised to play an integral role in shaping the future of healthcare.